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Compound of Interest

Compound Name: Spiro[3.5]nonan-2-ol

Cat. No.: B2637614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for Spiro[3.5]nonan-2-ol (CAS No. 1521428-81-8). This
spirocyclic alcohol is a valuable building block in medicinal chemistry and materials science,
owing to its rigid, three-dimensional structure.

Commercial Availability and Suppliers

Spiro[3.5]nonan-2-ol is available from a select number of chemical suppliers, primarily as a
research chemical. The following table summarizes the offerings from identified suppliers.
Researchers are advised to contact the suppliers directly for the most current pricing,
availability, and detailed specifications.
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. Molecular
. Brand/Dis CAS Molecular . .
Supplier . Weight ( Purity Notes
tributor Number Formula
g/mol )
Intended
--INVALID- _ 1521428- , for
Biosynth CoH160 140.2 Min. 95%
LINK-- 81-8 laboratory
use.[1]
--INVALID- Aaron 1521428-
CoH160 140.2227 - -
LINK-- Chemicals 81-8
Listed as
available
--INVALID- ) 1521428-
Enamine - - - from an
LINK-- 81-8 )
Aldrich
partner.
Offers
NMR,
--INVALID- BLD 1521428- HPLC, LC-
CoH160 140.22 -
LINK-- Pharm 81-8 MS, UPLC
data upon

request.[2]

Physicochemical Properties

The fundamental physicochemical properties of Spiro[3.5]nonan-2-ol are summarized below.

This data is compiled from various supplier and database sources.
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Property Value Source

CAS Number 1521428-81-8 Multiple Sources
Molecular Formula CoH160 Multiple Sources
Molecular Weight 140.22 g/mol Multiple Sources
IUPAC Name Spiro[3.5]nonan-2-ol PubChem
Physical Form Liquid Sigma-Aldrich
Purity >95% CymitQuimica[1]

Experimental Protocols

A direct, peer-reviewed synthesis protocol for Spiro[3.5]nonan-2-ol is not readily available in

the public domain. However, a common and logical synthetic route is the reduction of the

corresponding ketone, Spiro[3.5]nonan-2-one (CAS No. 29800-56-4), which is commercially

available.

Proposed Synthesis of Spiro[3.5]nonan-2-ol via

Reduction of Spiro[3.5]nonan-2-one

This proposed protocol is a general method and may require optimization for specific laboratory
conditions and desired purity.

Materials:

Spiro[3.5]nonan-2-one

Sodium borohydride (NaBHa4) or Lithium aluminum hydride (LiAIH4)

Anhydrous solvent (e.g., methanol, ethanol for NaBHa; diethyl ether, tetrahydrofuran for
LiAlIH4)

Aqueous acid solution (e.g., 1M HCI) for workup

Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)
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e Rotary evaporator
o Standard laboratory glassware for inert atmosphere reactions if using LiAlHa
Procedure:

» Reaction Setup: Dissolve Spiro[3.5]nonan-2-one in the chosen anhydrous solvent in a round-
bottom flask equipped with a magnetic stirrer. If using LiAlH4, the reaction should be
conducted under an inert atmosphere (e.g., nitrogen or argon).

» Addition of Reducing Agent: Cool the solution in an ice bath. Slowly add the reducing agent
(e.g., sodium borohydride) portion-wise to the stirred solution.

o Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

e Quenching: Carefully quench the reaction by slowly adding the aqueous acid solution to the
cooled reaction mixture.

o Workup: Extract the agueous layer with an organic solvent (e.g., diethyl ether or ethyl
acetate). Combine the organic layers and wash with brine.

e Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent,
filter, and concentrate the solvent using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel to
yield pure Spiro[3.5]nonan-2-ol.

Visualizations
Proposed Synthesis Pathway

Caption: Proposed synthesis of Spiro[3.5]nonan-2-ol.

General Experimental Workflow

Caption: General experimental workflow for synthesis.
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Quality Control Logic

Caption: Quality control workflow for Spiro[3.5]nonan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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